N-(5-methyl-3-isoxazolyl)-2,2-diphenylacetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C18H16N2O2/c1-13-12-16(20-22-13)19-18(21)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-12,17H,1H3,(H,19,20,21)
• InChI Key: IBWOLKPVPXHOCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

N-(5-methyl-3-isoxazolyl)-2,2-diphenylacetamide, also known as MADAM, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoxazole derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-(5-methyl-3-isoxazolyl)-2,2-diphenylacetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. This compound has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. This, in turn, reduces neuronal excitability and results in the observed anticonvulsant and analgesic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which is responsible for its anticonvulsant and analgesic properties. This compound has also been shown to reduce the release of pro-inflammatory cytokines, which is responsible for its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-methyl-3-isoxazolyl)-2,2-diphenylacetamide in lab experiments is its relatively simple synthesis method. This compound is also stable and can be stored for extended periods without degradation. However, one limitation is that this compound has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of N-(5-methyl-3-isoxazolyl)-2,2-diphenylacetamide. One potential area of research is investigating its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is exploring its potential as a treatment for drug addiction and withdrawal symptoms. Additionally, more studies are needed to understand the safety and efficacy of this compound in humans.
Conclusion
In conclusion, this compound is a synthetic compound that has shown potential therapeutic applications in various scientific research studies. Its anticonvulsant, analgesic, and anti-inflammatory properties make it a promising candidate for the treatment of various diseases. However, more research is needed to fully understand its mechanism of action, biochemical and physiological effects, and safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(5-methyl-3-isoxazolyl)-2,2-diphenylacetamide involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with 2,2-diphenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method is relatively simple and has been used by various researchers to obtain this compound for their studies.

Scientific Research Applications

N-(5-methyl-3-isoxazolyl)-2,2-diphenylacetamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, this compound has shown promise in treating drug addiction and withdrawal symptoms.